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Compound Name: fluorophenyl)methanamine
hydrochloride

CAS No.: 1213846-75-3

Cat. No.: B1489431
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Technical Monograph: (R)-Cyclopropyl(2-fluorophenyl)methanamine Hydrochloride

Part 1: Executive Summary & Chemical Identity

(R)-Cyclopropyl(2-fluorophenyl)methanamine hydrochloride (CAS: 1213846-75-3) is a
high-value chiral building block used extensively in the synthesis of central nervous system
(CNS) active agents, particularly serotonin (5-HT) receptor modulators and kinase inhibitors.[1]
Structurally, it features a stereogenic center connecting a strained cyclopropyl ring and an
electron-deficient 2-fluorophenyl moiety.

This specific enantiomer is prized in medicinal chemistry for its ability to impart metabolic
stability. The cyclopropyl group serves as a bioisostere for isopropyl or ethyl groups, reducing
susceptibility to Cytochrome P450 (CYP) oxidative dealkylation while maintaining lipophilicity
and rigidifying the pharmacophore vector.

Chemical Identity Table
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Property Data
R)-1-Cyclopropyl-1-(2-
IUPAC Name ) yelopropyii| . .
fluorophenyl)methanamine hydrochloride
1213846-75-3 (R-isomer HCI); 844470-82-2 (S-
CAS Number

isomer HCI)

Molecular Formula

C10H13CIFKN (Salt) / CioH12FN (Free Base)

Molecular Weight 201.67 g/mol
Appearance White to off-white crystalline solid
- Soluble in MeOH, DMSO, Water; Insoluble in
Solubility
Hexanes
o (R)-Enantiomer (Cahn-Ingold-Prelog priority: —
Chirality

NHz > 2-F-Ph > Cyclopropyl)

Part 2: Structural Analysis & Pharmacophore Logic

The compound's value lies in the synergistic effect of its three core components:

e The Chiral Amine (Alpha-Stereocenter): The (R)-configuration is often critical for binding

affinity in chiral pockets of GPCRs (e.g., 5-HT2C) where the spatial arrangement of the

hydrophobic aryl group versus the aliphatic cyclopropyl group dictates receptor activation vs.

antagonism.

e The Cyclopropyl "Anchor": Unlike flexible alkyl chains, the cyclopropyl ring locks the

conformation due to its high ring strain (~27.5 kcal/mol). It also possesses significant

-character (Walsh orbitals), allowing it to interact with aromatic residues in binding pockets
similarly to an alkene but with greater metabolic stability.

e The 2-Fluorophenyl Group: The ortho-fluorine atom serves two roles:

o Conformational Locking: Through electrostatic repulsion with the lone pair of the amine

nitrogen or dipole interactions, it restricts the rotation of the phenyl ring.
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o Metabolic Blockade: It blocks the metabolically labile ortho-position from hydroxylation.

Part 3: High-Fidelity Synthesis Protocols

For research and drug development applications requiring >98% enantiomeric excess (ee), the
Ellman Sulfinamide Synthesis is the industry-standard protocol. This method avoids the yield
losses associated with classical chiral resolution.

Method A: Asymmetric Synthesis via Ellman Auxiliary

Reaction Logic: This route utilizes (R)-tert-butanesulfinamide as a chiral ammonia equivalent.
The condensation with the ketone yields a chiral sulfinyl imine.[2] The subsequent reduction is
diastereoselective because the bulky tert-butyl group directs the hydride attack to a specific
face of the imine.

Step-by-Step Protocol:
» Ketone Formation (Precursor Synthesis):
o Reagents: 2-Fluorobenzonitrile, Cyclopropylmagnesium bromide, THF.

o Procedure: React 2-fluorobenzonitrile with cyclopropylmagnesium bromide in dry THF at
0°C. Acidic hydrolysis (HCI) of the intermediate imine yields Cyclopropyl(2-
fluorophenyl)methanone.

e Condensation (Imine Formation):

o Reagents: Cyclopropyl(2-fluorophenyl)methanone, (R)-2-methyl-2-propanesulfinamide,
Ti(OEt)s (Lewis Acid/Dehydrating agent), THF.

o Protocol: Reflux the ketone and (R)-sulfinamide (1.2 equiv) with Ti(OEt)4 (2.0 equiv) in
THF for 12—-16 hours.

o Workup: Quench with brine, filter through Celite to remove Titanium salts, and
concentrate.

o Product: (R,E)-N-(Cyclopropyl(2-fluorophenyl)methylene)-2-methylpropane-2-sulfinamide.
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e Diastereoselective Reduction:

o

Reagents: NaBH4 (Sodium Borohydride) or L-Selectride, THF, -48°C to -78°C.

o Mechanism:[3][4][5][6] The reducing agent attacks the Re-face or Si-face of the imine,
controlled by the cyclic transition state involving the sulfinyl oxygen and the reducing
agent.

o Protocol: Cool the sulfinyl imine solution to -78°C. Add L-Selectride dropwise. Stir for 2
hours.

o Result: A single diastereomer of the sulfinamide-protected amine.
o Deprotection (Cleavage):
o Reagents: 4M HCI in Dioxane or Methanol.

o Protocol: Treat the protected amine with HCI/Dioxane at room temperature for 1 hour. The
sulfinyl group is cleaved, precipitating the amine as the hydrochloride salt.

o Purification: Recrystallize from Ethanol/Ether to maximize enantiopurity.

Synthesis Workflow Diagram (DOT)

Click to download full resolution via product page

Caption: Figure 1. Enantioselective synthesis workflow via the Ellman Sulfinamide auxiliary
method.

Part 4: Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical
parameters should be met.
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Technique Expected Signal / Conditions

0 8.60 (br s, 3H, NHs*), 7.60-7.20 (m, 4H, Ar-
H), 4.15 (d, J=9.5 Hz, 1H, CH-NHz), 1.45 (m,
1H, CH-Cyclopropyl), 0.70-0.30 (m, 4H,
Cyclopropyl-CHz).

1H NMR (400 MHz, DMSO-d6)

0 -118.0 ppm (approx, relative to CFCIs).

19F NMR _ _ o
Diagnostic for ortho-substitution.
Column: Chiralpak AD-H or OD-H. Mobile
Phase: Hexane/IPA/Diethylamine (90:10:0.1).
Chiral HPLC Flow: 1.0 mL/min. The (R)-enantiomer typically

elutes distinct from the (S)-isomer (verify with

racemic standard).

[M+H]* = 166.1 (Free base mass). The HCI salt

Mass Spectrometry (ESI) dissociates in MS source

Part 5: Applications in Drug Discovery
Serotonin (5-HT2C) Receptor Agonists

The (R)-Cyclopropyl(2-fluorophenyl)methanamine scaffold is a privileged structure for 5-HT2C
agonists used in treating obesity and neuropsychiatric disorders. The cyclopropyl group fits into
the hydrophobic pocket of the receptor (Val/Leu residues), while the amine forms a salt bridge
with the conserved Aspartate (Asp3.32) residue.[7]

e Mechanism:[3][4][5][6] The rigid cyclopropyl group reduces the entropic penalty of binding
compared to flexible alkyl chains.

Kinase Inhibitors

In kinase drug discovery, this amine serves as a "warhead" or hinge-binding motif. The fluorine
atom can engage in multipolar interactions with the gatekeeper residue or backbone carbonyls,
improving selectivity profiles against homologous kinases.

Metabolic Stability Engineering
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Replacing a benzyl amine or isopropyl amine with a cyclopropyl amine significantly increases

metabolic half-life (

)

o Pathway: Alkyl amines are prone to N-dealkylation via Carbinolamine formation (CYP450

attack at

-carbon).

» Defense: The cyclopropyl C-H bond is stronger (~106 kcal/mol) than a standard secondary
alkyl C-H bond (~95 kcal/mol), making hydrogen atom abstraction (HAT) by the CYP heme

iron-oxo species energetically unfavorable.
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Click to download full resolution via product page

Caption: Figure 2. Comparative metabolic stability logic. The cyclopropyl moiety resists the

oxidative dealkylation pathway common to standard alkyl amines.

Part 6: Safety & Handling

» Hazard Classification: Irritant (Skin/Eye/Respiratory). Acute Toxicity (Oral) Category 4.
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o Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C or 2—8°C.

» Handling: Use a fume hood. Avoid dust formation. The HCI salt is stable but can degrade if
exposed to moisture for prolonged periods, leading to clumping and hydrolysis risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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